Cas no 946216-31-5 (4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide)

• Product Name: 4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide
• CAS No: 946216-31-5
• MF: C₂₅H₂₉N₃O₃
• MW: 419.51606631279
• CID: 6043398
• PubChem ID: 16885568
• Update Time: 2025-11-01

4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide
• 4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]-N-(2,4,6-trimethylphenyl)butanamide
• F5013-1175
• 946216-31-5
• 4-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2,4,6-trimethylphenyl)butanamide
• 4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-mesitylbutanamide
• AKOS024488973

• Inchi： 1S/C25H29N3O3/c1-5-31-21-10-8-20(9-11-21)22-12-13-24(30)28(27-22)14-6-7-23(29)26-25-18(3)15-17(2)16-19(25)4/h8-13,15-16H,5-7,14H2,1-4H3,(H,26,29)
• InChI Key： IOHQOJXNUGCBEY-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CCCN1N=C(C2=CC=C(OCC)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 419.22089180g/mol
• Monoisotopic Mass: 419.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71Ų

Additional information on 4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide

Recent Advances in the Study of 4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide (CAS: 946216-31-5)

The compound 4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide (CAS: 946216-31-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone and butanamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary data suggest that 4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory pathways. This selectivity is believed to underlie its potential as a therapeutic agent for conditions such as chronic inflammation and autoimmune diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its activity.

In addition to its biological activity, recent studies have also explored the synthetic pathways and optimization of 4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide. Improvements in yield and purity have been achieved through novel catalytic methods and green chemistry approaches. These advancements not only enhance the scalability of production but also reduce the environmental impact of its synthesis, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacokinetic studies have further revealed that the compound possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its bioavailability and half-life have been optimized through structural modifications, making it a viable candidate for oral administration. Animal models have demonstrated its efficacy in reducing inflammatory markers without significant adverse effects, paving the way for potential clinical trials in the near future.

Despite these promising findings, challenges remain in the development of 4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide as a therapeutic agent. Issues such as long-term toxicity, drug-drug interactions, and formulation stability need to be addressed. Ongoing research aims to tackle these hurdles through comprehensive preclinical studies and the development of robust analytical methods to monitor its behavior in biological systems.

In conclusion, 4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,4,6-trimethylphenyl)butanamide (CAS: 946216-31-5) represents a promising candidate in the field of chemical biology and drug development. Its unique structural features, combined with its selective biological activity and favorable pharmacokinetic profile, make it a molecule of significant interest. Continued research and development efforts are expected to further elucidate its therapeutic potential and address the remaining challenges, bringing it closer to clinical application.